Cas no 10361-13-4 (3-Pyridinecarboxylicacid, iron(2+) salt (2:1))

• Product Name: 3-Pyridinecarboxylicacid, iron(2+) salt (2:1)
• CAS No: 10361-13-4
• MF: C₁₂H₈FeN₂O₄
• MW: 300.047924041748
• CID: 118555
• PubChem ID: 82583
• Update Time: 2025-04-18

3-Pyridinecarboxylicacid, iron(2+) salt (2:1) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, iron(2+) salt (2:1)
• iron dinicotinate
• iron(2+),pyridine-3-carboxylate
• FERROUS NICOTINATE
• iron ion(2+) dinicotinate
• iron(2+) dinicotinate
• iron(2+) dipyridine-3-carboxylate
• DTXSID40145944
• NS00086537
• iron(2+);pyridine-3-carboxylate
• Q27255723
• 10361-13-4
• FERROUS NICOTINATE [WHO-DD]
• 2X09DF94BO
• EINECS 233-785-5
• SCHEMBL1498010
• UNII-2X09DF94BO
• NICOTINIC ACID, IRON(2+) SALT
• DTXCID1068435

• Inchi： 1S/2C6H5NO2.Fe/c2*8-6(9)5-2-1-3-7-4-5;/h2*1-4H,(H,8,9);/q;;+2/p-2
• InChI Key： SLSOHEBQPQLNCI-UHFFFAOYSA-L
• SMILES： [Fe+2].[O-]C(C1C=NC=CC=1)=O.[O-]C(C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 299.98300
• Monoisotopic Mass: 299.983342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 106.04000
• LogP: -1.11230